![molecular formula C15H17NO4S3 B2750349 1-((5-Methylthiophen-2-yl)sulfonyl)-3-(phenylsulfonyl)pyrrolidine CAS No. 1448071-60-0](/img/structure/B2750349.png)
1-((5-Methylthiophen-2-yl)sulfonyl)-3-(phenylsulfonyl)pyrrolidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((5-Methylthiophen-2-yl)sulfonyl)-3-(phenylsulfonyl)pyrrolidine is a chemical compound that belongs to the class of sulfonamide drugs. It has gained significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. The compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments have been extensively studied.
Scientific Research Applications
Synthesis and Chemical Properties
Innovative Synthesis Techniques : The development of novel synthetic routes for creating sulfonamide and pyrrolidine derivatives has been a focal point. For example, the synthesis of 2,5-disubstituted pyrroles and pyrrolidines through intramolecular cyclization of keto sulfones showcases the versatility of these compounds in generating heterocyclic structures (Benetti et al., 2002). Such methodologies offer a convenient approach to generating aromatic and saturated five-membered heterocyclic compounds, indicative of the synthetic utility of "1-((5-Methylthiophen-2-yl)sulfonyl)-3-(phenylsulfonyl)pyrrolidine" and its analogs.
Protecting Groups and Chemical Reactivity : The utilization of sulfonyl groups as protecting agents for NH groups in various compounds, including cyclic sulfonamides and lactams, demonstrates the chemical reactivity and versatility of sulfonyl-containing compounds. This application is crucial in the synthesis of complex organic molecules, highlighting the potential utility of the compound in synthetic organic chemistry (Petit et al., 2014).
Biological Activities
Antibacterial and Antimicrobial Properties : The exploration of antibacterial and antimicrobial properties in sulfonamide derivatives is significant. For instance, the synthesis and biological evaluation of various heterocycles based on sulfonamide moieties have shown promising antibacterial and antimicrobial activities (Wang et al., 2015). Such studies suggest the potential of "1-((5-Methylthiophen-2-yl)sulfonyl)-3-(phenylsulfonyl)pyrrolidine" in contributing to the development of new antimicrobial agents.
Material Science Applications
Photovoltaic and Luminescent Materials : Compounds containing sulfonyl and pyrrolidine units have found applications in material science, particularly in photovoltaic and luminescent materials. For example, the development of dinuclear Cu(I) complexes incorporating acetylide-functionalized ligands for use in dye-sensitized solar cells highlights the application of sulfonyl-containing compounds in renewable energy technologies (Jayapal et al., 2018).
properties
IUPAC Name |
3-(benzenesulfonyl)-1-(5-methylthiophen-2-yl)sulfonylpyrrolidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO4S3/c1-12-7-8-15(21-12)23(19,20)16-10-9-14(11-16)22(17,18)13-5-3-2-4-6-13/h2-8,14H,9-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYXPIBPINODURN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)S(=O)(=O)N2CCC(C2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((5-Methylthiophen-2-yl)sulfonyl)-3-(phenylsulfonyl)pyrrolidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.